Cas no 10468-17-4 (N-(3-Chloro-phenyl)hydroxylamine)

N-(3-Chloro-phenyl)hydroxylamine is a hydroxylamine derivative featuring a chloro-substituted phenyl group, commonly utilized as an intermediate in organic synthesis. Its reactive hydroxylamine moiety enables participation in various transformations, including nitrone formation and reductive amination. The electron-withdrawing chloro substituent enhances its utility in electrophilic aromatic substitution and metal-catalyzed coupling reactions. This compound is particularly valued for its role in pharmaceutical and agrochemical research, where it serves as a precursor to bioactive molecules. High purity grades ensure consistent performance in sensitive applications. Proper handling is advised due to potential instability under certain conditions. Storage in a cool, dry environment is recommended to maintain stability.

N-(3-Chloro-phenyl)hydroxylamine structure

10468-17-4 structure

Product Name:N-(3-Chloro-phenyl)hydroxylamine

CAS No:10468-17-4

MF:C₆H₆ClNO

MW:143.570940494537

CID:1146548

PubChem ID:11094737

Update Time:2025-06-11

N-(3-Chloro-phenyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

- N-(3-chlorophenyl)hydroxylamine
- N-(3-Chlor-phenyl)-hydroxylamin
- m-chlorophenylhydroxylamine
- 3-chloro-N-hydroxybenzenamine
- N-m-chlorophenylhydroxylamine
- KB-181836
- 3-CHLOROPHENYLHYDROXYLAMINE
- N-(3-chloro-phenyl)-hydroxylamine
- 3-Chloro-N-hydroxyaniline
- N-(3-CHLORO-PHENYL)HYDROXYLAMINE
- DTXSID40454907
- F86437
- 10468-17-4
- SCHEMBL1723977
- N-(3-Chloro-phenyl)hydroxylamine
- Inchi： 1S/C6H6ClNO/c7-5-2-1-3-6(4-5)8-9/h1-4,8-9H
- InChI Key： CTTWLAMAVFBFAR-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)NO

Computed Properties

Exact Mass: 143.01388
Monoisotopic Mass: 143.0137915g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 89.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 32.3Å²

Experimental Properties

Density: 1.409
PSA: 32.26

N-(3-Chloro-phenyl)hydroxylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	N276405-2.5mg	N-(3-Chloro-phenyl)hydroxylamine	10468-17-4	2.5mg	$ 200.00	2022-06-03
TRC	N276405-5mg	N-(3-Chloro-phenyl)hydroxylamine	10468-17-4	5mg	$ 370.00	2022-06-03
TRC	N276405-10mg	N-(3-Chloro-phenyl)hydroxylamine	10468-17-4	10mg	$ 585.00	2022-06-03

N-(3-Chloro-phenyl)hydroxylamine Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
3. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
4. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Additional information on N-(3-Chloro-phenyl)hydroxylamine

Comprehensive Overview of N-(3-Chloro-phenyl)hydroxylamine (CAS No. 10468-17-4): Properties, Applications, and Industry Insights

N-(3-Chloro-phenyl)hydroxylamine (CAS No. 10468-17-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and material science research. Its molecular structure, featuring a hydroxylamine group attached to a chlorinated benzene ring, enables unique reactivity in N-aryl hydroxylamine derivatives and electrophilic substitution reactions. Recent studies highlight its role in developing biocompatible polymers and green chemistry catalysts, aligning with the global demand for sustainable chemical processes.

The compound's physicochemical properties—including a molecular weight of 143.57 g/mol, melting point range of 45-48°C, and solubility in polar solvents—make it particularly valuable for fine chemical manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for quality control, as purity significantly impacts its performance in cross-coupling reactions. Industry reports indicate growing interest in 10468-17-4 applications for photoresist materials in semiconductor fabrication, responding to the electronics sector's miniaturization trends.

Emerging research explores N-(3-Chloro-phenyl)hydroxylamine's potential in redox-active materials for energy storage systems. Its reversible electron transfer capability shows promise for next-generation organic batteries, addressing frequent searches on "innovative battery chemistries." When handling this compound, proper storage under inert atmosphere (recommended nitrogen blanket) prevents degradation—a key consideration for laboratories optimizing air-sensitive compound protocols.

Regulatory compliance remains a critical focus, with REACH registration and OECD GLP standards governing its commercial distribution. The compound's structure-activity relationship (SAR) profile continues to attract medicinal chemistry studies, particularly in designing enzyme inhibitors targeting inflammatory pathways. Patent analyses reveal increased filings incorporating CAS 10468-17-4 in biodegradable chelating agents, reflecting environmental concerns in industrial applications.

Supply chain data shows steady demand for 3-chloro-N-hydroxyaniline (alternative nomenclature) from Asian and European markets, with purity grades ≥98% commanding premium pricing. Technological advancements in continuous flow chemistry have improved its synthesis efficiency, reducing byproducts compared to traditional batch methods—an answer to common queries about "cost-effective specialty chemical production." Researchers emphasize its role in C-N bond formation strategies, a hot topic in synthetic methodology publications.

Future outlooks suggest expanded use of N-(3-Chloro-phenyl)hydroxylamine in smart material development, particularly stimuli-responsive coatings. Its compatibility with click chemistry platforms positions it favorably for modular synthesis approaches gaining traction in drug discovery. Safety assessments confirm its stability under standard laboratory conditions, though recommendations include using chemical compatibility charts when selecting storage containers—addressing frequent search terms like "chemical storage best practices."